Cas no 2568-30-1 (2-(Chloromethyl)-1,3-dioxolane)

• Product Name: 2-(Chloromethyl)-1,3-dioxolane
• CAS No: 2568-30-1
• MF: C₄H₇ClO₂
• MW: 122.550180673599
• MDL: MFCD00043402
• CID: 43183
• PubChem ID: 87566334
• Update Time: 2025-05-20

2-(Chloromethyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1,3-dioxolane
• 2-Chloromethyl-1,3-dioxolane
• 1,3-Dioxolane,2-(chloromethyl)
• 1,3-dioxolan-2-ylmethyl chloride
• 2-(Chloromethyl)-m-dioxane
• 2-Chlormethyl-<1,3>dioxolan
• Chloroacetaldehyde ethylene acetal
• 1,3-Dioxolane, 2-(chloromethyl)-
• IKZOMJGRWIOEDP-UHFFFAOYSA-N
• NSC319115
• 2-chloromethyl1,3-dioxolane
• KSC495O8J
• 2-chloromethyl- 1,3-dioxolane
• Jsp005084
• IKZOMJGRWIOEDP-UHFFFAOYSA-
• 2-Chloromethyl-[1,3]-dioxolane
• SBB040601
• BB
• 1,2-Bis(pyrrolidino)-ethane
• 2-Chloromethyldioxolane
• DTXSID8038809
• NS00027942
• 2568-30-1
• QR6QTL89KS
• AS-17570
• NSC 319115
• 2-(Chloromethyl)-1,3-dioxolane; 2-Chloromethyldioxolane; Chloroacetaldehyde ethylene glycol; NSC 319115
• EINECS 219-908-5
• EN300-22286
• A817973
• H10733
• SCHEMBL2637635
• Chloroacetaldehyde ethylene glycol
• C1321
• CS-0137170
• AI3-08042
• MFCD00043402
• AKOS000268776
• NSC-319115
• Q-200262
• FT-0652376
• 2-Chloromethyl-1,3-dioxolane, 97%
• InChI=1/C4H7ClO2/c5-3-4-6-1-2-7-4/h4H,1-3H2
• DB-067444
• BBL011357
• STL146449
• DTXCID6018809
• 219-908-5

• MDL： MFCD00043402
• Inchi： 1S/C4H7ClO2/c5-3-4-6-1-2-7-4/h4H,1-3H2
• InChI Key： IKZOMJGRWIOEDP-UHFFFAOYSA-N
• SMILES： ClCC1OCCO1
• BRN： 103229

Computed Properties

• Exact Mass: 122.01300
• Monoisotopic Mass: 122.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.234 g/mL at 25 °C(lit.)
• Boiling Point: 158°C
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.449(lit.)
• PSA: 18.46000
• LogP: 0.59810
• Solubility: Not determined

2-(Chloromethyl)-1,3-dioxolane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• HazardClass：Comb liq
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III

Additional information on 2-(Chloromethyl)-1,3-dioxolane

Professional Introduction to 2-(Chloromethyl)-1,3-dioxolane (CAS No. 2568-30-1)

2-(Chloromethyl)-1,3-dioxolane, identified by the Chemical Abstracts Service Number (CAS No.) 2568-30-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ether features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure comprises a dioxolane ring substituted with a chloromethyl group, which imparts reactivity that is highly useful in medicinal chemistry and material science applications.

The dioxolane moiety in 2-(Chloromethyl)-1,3-dioxolane contributes to its versatility as a synthetic building block. Dioxolanes are known for their stability and ability to participate in nucleophilic substitution reactions, making them ideal for constructing complex molecular architectures. The presence of the chloromethyl group further enhances its utility by enabling reactions such as etherification, alkylation, and cross-coupling processes, which are pivotal in drug development.

In recent years, 2-(Chloromethyl)-1,3-dioxolane has garnered attention for its role in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop intermediates for small-molecule drugs targeting various diseases. For instance, studies have demonstrated its application in generating derivatives with potential antimicrobial and anti-inflammatory properties. The compound's ability to undergo facile functionalization has opened new avenues for designing molecules with tailored biological activities.

The pharmaceutical industry has been particularly interested in exploring the derivatives of 2-(Chloromethyl)-1,3-dioxolane due to its structural similarity to natural products and other pharmacologically relevant scaffolds. Recent advances in synthetic methodologies have enabled the efficient preparation of complex analogs, which are being evaluated for their pharmacokinetic profiles and therapeutic efficacy. These efforts align with the broader goal of developing next-generation drugs with improved efficacy and reduced side effects.

Beyond pharmaceutical applications, 2-(Chloromethyl)-1,3-dioxolane finds utility in material science. Its reactivity allows for the creation of polymers and coatings with specialized properties. For example, researchers have utilized this compound to develop biodegradable polymers that exhibit controlled degradation rates, making them suitable for medical implants and drug delivery systems. The incorporation of the chloromethyl group into polymer backbones also facilitates the attachment of functional moieties, enhancing material performance.

The chemical behavior of 2-(Chloromethyl)-1,3-dioxolane is influenced by its electronic and steric environment. The dioxolane ring's oxygen atoms can participate in hydrogen bonding interactions, affecting the compound's solubility and reactivity. Additionally, the electron-withdrawing nature of the ring enhances the electrophilicity of the chloromethyl group, making it more susceptible to nucleophilic attack. These characteristics have been exploited in designing catalytic systems that facilitate efficient transformations under mild conditions.

In conclusion, 2-(Chloromethyl)-1,3-dioxolane(CAS No. 2568-30-1) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.